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Compound of Interest

Compound Name: (R)-TAPI-2

Cat. No.: B13384330

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This document provides a comprehensive guide to the proper disposal procedures
for (R)-TAPI-2, a hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and TNF-a
converting enzyme (TACE).

(R)-TAPI-2 is intended for research use only and has not been fully validated for medical
applications.[1][2] As no specific safety data sheet (SDS) detailing disposal is publicly available,
the following procedures are based on general best practices for handling and disposing of
similar chemical compounds in a laboratory setting.

Quantitative Data Summary

The following table summarizes the key quantitative and physical properties of (R)-TAPI-2.[1][2]
[3]
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Property Value Source
Molecular Formula C19H37Ns0s5 [1112]
Molecular Weight 415.53 g/mol [1][2]
CAS Number 187034-31-7 [1][2]
Appearance White solid

Purity >97% (HPLC)

Storage Temperature -20°C [3]
Solubility =100 mg/mL in Ethanol [1]

Experimental Protocol: Disposal of (R)-TAPI-2

This protocol outlines the step-by-step procedure for the safe disposal of (R)-TAPI-2 and its
associated waste.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory personal protective equipment (PPE), including a lab coat, safety
glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

2. Waste Segregation and Collection:
e Solid Waste:

o Collect unadulterated, expired, or unwanted solid (R)-TAPI-2 powder in its original
container or a clearly labeled, sealed, and compatible waste container.

o Label the container as "Hazardous Waste" and clearly indicate the contents: "(R)-TAPI-2".

o Contaminated materials such as weighing paper, spatulas, and empty vials should be
collected in a designated, sealed plastic bag or container also labeled as "Hazardous
Waste" with the chemical name.

e Liquid Waste:
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o Solutions of (R)-TAPI-2 (e.g., dissolved in ethanol or DMSO) should be collected in a
dedicated, leak-proof, and clearly labeled hazardous waste container.

o The label must include "Hazardous Waste," the full chemical name "(R)-TAPI-2," and the
solvent used (e.g., "Ethanol solution of (R)-TAPI-2").

o Do not mix with incompatible waste streams.
3. Storage of Chemical Waste:
o Store the hazardous waste containers in a designated satellite accumulation area.[4]
o Ensure containers are tightly closed except when adding waste.[4][5][6]

o Use secondary containment (e.g., a plastic tray) for liquid waste containers to prevent spills.

[4]
e Store away from incompatible chemicals.
4. Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.[7][8]

» Follow all local, state, and federal regulations for hazardous waste disposal.[9][10][11]
5. Decontamination of Glassware:

o Glassware that has come into contact with (R)-TAPI-2 should be triple-rinsed with a suitable
solvent (e.g., ethanol).

e The rinsate must be collected and disposed of as hazardous liquid waste.[6]

 After thorough rinsing, the glassware can be washed according to standard laboratory
procedures.

Logical Workflow for (R)-TAPI-2 Disposal
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of (R)-TAPI-2 waste.

Start: (R)-TAPI-2 for Disposal

(R)-TAPI-2 Waste

1. Safetry First
\
Wear Appropriate PPE
(Lab coat, gloves, safety glasses)

2. Characterize Waste

= Is the waste solid or liquid?

Solid Liquid

3a. Solid Waste Handling v 3b. Liquid Waste Handling

Collect in a labeled, Collect in a labeled,
sealed container. leak-proof container.

4. Ten;;)orary Storage

y y

Label: 'Hazardous Waste - (R)-TAPI-2' Accumulation Area with Label: 'Hazardous Waste - (R)-TAPI-2 in [Solvent]'
secondary containment.

Store in designated Satellite

5. FinalvDisposal

Arrange for pickup by EHS or
licensed waste contractor.
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Caption: Workflow for the safe disposal of (R)-TAPI-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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